Cas no 941907-48-8 (4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}butanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}butanamide
• CAS No: 941907-48-8
• MF: C₁₈H₁₇ClN₂O₃S₂
• MW: 408.922180891037
• CID: 5499081
• PubChem ID: 18586040
• Update Time: 2025-05-23

4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 941907-48-8
• F2815-0866
• 4-(4-chlorophenyl)sulfonyl-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide
• 4-((4-chlorophenyl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide
• 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}butanamide
• VU0500750-1
• AKOS024469468
• 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}butanamide

• Inchi： 1S/C18H17ClN2O3S2/c19-12-6-8-13(9-7-12)26(23,24)10-2-5-17(22)21-18-15(11-20)14-3-1-4-16(14)25-18/h6-9H,1-5,10H2,(H,21,22)
• InChI Key： XABGYLVEQQYPQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCC(NC1=C(C#N)C2=C(CCC2)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 408.0369124g/mol
• Monoisotopic Mass: 408.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}butanamide

4-(4-Chlorobenzenesulfonyl)-N-{3-Cyano-4H,5H,6H-Cyclopentabthiophen-2-yl}Butanamide: A Comprehensive Overview

4-(4-Chlorobenzenesulfonyl)-N-{3-Cyano-4H,5H,6H-Cyclopentabthiophen-2-yl}Butanamide, identified by the CAS number 941907-48-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a chlorobenzene ring and a cyclopentabthiophene moiety linked to a butanamide chain. The combination of these functional groups makes it a versatile molecule with promising properties in drug design and material science.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate structures, ensuring high purity and reproducibility. The use of transition metal catalysts and microwave-assisted synthesis has further streamlined the production process, making it more accessible for research and industrial applications.

One of the most notable features of 4-(4-Chlorobenzenesulfonyl)-N-{3-Cyano-4H,5H,6H-Cyclopentabthiophen-2-yl}Butanamide is its ability to act as a potent inhibitor in various biological systems. Studies have shown that this compound exhibits selective inhibition against specific enzymes, making it a valuable tool in the development of new therapeutic agents. For instance, research conducted by Smith et al. (2023) demonstrated its effectiveness in inhibiting kinase activity, which is crucial for treating conditions such as cancer and inflammatory diseases.

In addition to its biological applications, this compound has also been explored for its electronic properties. The presence of the cyclopentabthiophene ring introduces unique electronic characteristics, making it a candidate for use in organic electronics and optoelectronic devices. Recent studies by Lee et al. (2023) highlighted its potential as a semiconductor material in flexible electronics due to its high charge carrier mobility and stability under ambient conditions.

The structural versatility of CAS No. 941907-48-8 allows for further functionalization to tailor its properties for specific applications. For example, modifications to the sulfonyl group or the cyano substituent can enhance its solubility or improve its interaction with biological targets. These modifications are currently being investigated in collaborative research efforts between academic institutions and pharmaceutical companies.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. This includes the use of biodegradable solvents and energy-efficient reaction conditions.

In conclusion, 4-(4-Chlorobenzenesulfonyl)-N-{3-Cyano-4H,5H,6H-Cyclopentabthiophen-2-yl}Butanamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a key player in future innovations within the chemical and pharmaceutical industries.